Cas no 1804427-80-2 (Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate
• CAS No: 1804427-80-2
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882478
• Update Time: 2025-11-01

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)2-4-5(13)3-6(8(10)11)14-9(4)12/h3,8H,2H2,1H3
• InChI Key： RSCYOTGOSRNVKI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate (CAS No. 1804427-80-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate, identified by its CAS number 1804427-80-2, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core adorned with fluorine and iodine substituents, has garnered considerable attention due to its versatile applications in drug development. The unique structural features of this compound make it a valuable intermediate for synthesizing a variety of pharmacologically active agents.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, owing to its ability to interact with biological targets in multiple ways. The presence of< strong>difluoromethyl and< strong>fluoro groups enhances the metabolic stability and binding affinity of the resulting drug candidates. Specifically, the< strong>difluoromethyl group is known to improve lipophilicity, while the< strong>fluoro substituents can modulate receptor interactions. These attributes make Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate an indispensable building block for designing novel therapeutics.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their promising pharmacokinetic profiles. Studies have demonstrated that these compounds exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. For instance, recent publications highlight the use of< strong>Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>iodopyridine moiety, in particular, facilitates further functionalization through cross-coupling reactions, enabling the construction of complex molecular architectures.

The pharmaceutical industry has increasingly leveraged this compound in the development of small-molecule drugs targeting various diseases. Notably, researchers have utilized Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate to create inhibitors of enzymes involved in bacterial resistance mechanisms. The< strong>difluoromethyl group plays a pivotal role in enhancing the binding affinity of these inhibitors to their respective targets. Furthermore, the< strong>fluoro and< strong>iodo substituents provide handles for further chemical modifications, allowing for fine-tuning of pharmacological properties.

The synthesis of Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the pyridine core. These techniques not only ensure high yields but also allow for regioselective functionalization, which is crucial for achieving the desired molecular framework.

In conclusion, Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-acetate (CAS No. 1804427-80-2) stands as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to develop innovative drug candidates. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to remain at the forefront of pharmaceutical innovation.